Sodium sulfate decahydrate
Overview
Description
Sodium sulfate decahydrate, also known as Glauber’s salt, is an inorganic compound with the chemical formula Na₂SO₄·10H₂O. It is a white crystalline solid that is highly soluble in water. This compound is widely used in various industries due to its unique properties, such as its ability to store and release heat during phase transitions .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium sulfate decahydrate can be synthesized through the reaction of sodium chloride (NaCl) with sulfuric acid (H₂SO₄). The reaction is as follows: [ 2 \text{NaCl} + \text{H}_2\text{SO}_4 \rightarrow 2 \text{HCl} + \text{Na}_2\text{SO}_4 ] The resulting sodium sulfate can then be crystallized from an aqueous solution to obtain the decahydrate form .
Industrial Production Methods: Industrially, this compound is often obtained as a by-product of various chemical processes, such as the production of hydrochloric acid. It is also extracted from natural sources like mirabilite, a naturally occurring mineral form of this compound .
Types of Reactions:
Oxidation and Reduction: this compound does not typically undergo oxidation or reduction reactions under standard conditions.
Substitution: It can participate in double displacement reactions, where it reacts with other salts to form new compounds.
Hydrolysis: In aqueous solutions, this compound can undergo hydrolysis to form sodium hydroxide and sulfuric acid.
Common Reagents and Conditions:
Reagents: Sodium chloride, sulfuric acid, and water.
Conditions: Reactions are typically carried out at room temperature or slightly elevated temperatures to facilitate crystallization.
Major Products:
From Hydrolysis: Sodium hydroxide (NaOH) and sulfuric acid (H₂SO₄).
From Double Displacement: Various new salts depending on the reacting compounds.
Scientific Research Applications
Chemical Properties and Structure
- Molecular Formula : NaSO·10HO
- Molar Mass : 322.20 g/mol
- Appearance : Colorless or white crystalline solid
- Solubility : Highly soluble in water (322.2 g/L at 20 °C) and glycerin; insoluble in ethanol and methanol.
- Melting Point : 32.4 °C (phase change temperature)
Scientific Research Applications
Sodium sulfate decahydrate is utilized in various scientific research contexts:
Laboratory Reagent
This compound serves as a reagent in laboratories for:
- Protein Precipitation : It is used to precipitate proteins from solutions, which is crucial in biochemical experiments .
- Drying Agent : In its anhydrous form, sodium sulfate is an effective drying agent for organic solutions, removing traces of water .
Biochemical Studies
Studies have shown that sodium sulfate can influence drug metabolism:
- Sulfate-Mediated Drug Metabolism : It plays a role in the sulfation of various compounds, affecting their bioavailability and elimination .
Thermal Energy Storage
The compound's high heat-storage capacity makes it suitable for:
- Phase Change Materials : this compound can store low-grade solar heat, utilized in passive solar heating systems due to its melting point at approximately 32 °C .
Industrial Applications
This compound finds extensive use in several industries:
Textile Industry
In textile manufacturing, this compound is crucial for:
- Dyeing Processes : It helps level the dyeing process by reducing negative charges on fibers, ensuring even dye penetration without corroding stainless steel vessels used in dyeing .
Detergent Manufacturing
It acts as a filler in powdered laundry detergents:
- Detergent Formulation : this compound enhances the bulk of detergent products while maintaining cost-effectiveness .
Glass and Paper Production
The compound is also employed in:
- Glass Manufacturing : It contributes to the production of glass by acting as a flux.
- Pulp and Paper Industry : Sodium sulfate is utilized in the Kraft process for pulping wood, aiding in the production of high-quality paper products .
Health and Medical Uses
Historically, this compound has been used for medicinal purposes:
- Laxative Properties : Known as Glauber's salt, it has been used as an osmotic laxative to relieve constipation and facilitate the removal of certain drugs from the body .
Case Study 1: Protein Precipitation
In a study examining protein precipitation methods, sodium sulfate was found to be effective in selectively precipitating proteins from complex mixtures, enhancing purification processes in biochemical research.
Case Study 2: Thermal Energy Storage Systems
Research on thermal energy storage systems demonstrated that incorporating this compound significantly improved energy efficiency in solar heating applications, showcasing its potential for sustainable energy solutions.
Mechanism of Action
The primary mechanism of action of sodium sulfate decahydrate in its various applications involves its ability to dissociate into sodium ions (Na⁺) and sulfate ions (SO₄²⁻) in aqueous solutions. These ions interact with other molecules and ions in the solution, facilitating various chemical and physical processes. For example, in thermal energy storage, the compound undergoes phase transitions, absorbing and releasing heat .
Comparison with Similar Compounds
- Sodium bisulfate (NaHSO₄)
- Sodium sulfite (Na₂SO₃)
- Sodium persulfate (Na₂S₂O₈)
- Sodium pyrosulfate (Na₂S₂O₇)
Comparison:
- Sodium bisulfate: Unlike sodium sulfate decahydrate, sodium bisulfate is acidic and is used primarily as a pH adjuster.
- Sodium sulfite: This compound is a reducing agent, whereas this compound is not typically involved in redox reactions.
- Sodium persulfate: A strong oxidizing agent, contrasting with the relatively inert nature of this compound.
- Sodium pyrosulfate: Used in analytical chemistry for its dehydrating properties, while this compound is more commonly used for its phase change properties .
This compound stands out due to its high solubility in water, non-toxicity, and ability to undergo phase transitions, making it highly valuable in thermal energy storage and various industrial applications.
Q & A
Basic Research Questions
Q. How to prepare sodium sulfate decahydrate stock solutions for in vivo studies?
- Methodology : For in vivo formulations, dissolve the compound in a mixture of DMSO, Tween 80, and saline (e.g., 10% DMSO, 5% Tween 80, 85% saline). Ensure sequential addition of solvents with vortexing or sonication to maintain clarity. For oral administration, suspend in 0.5% carboxymethyl cellulose (CMC) and validate homogeneity via particle size analysis .
- Critical Considerations : Pre-test solubility in small volumes to avoid sample loss. Use freshly prepared solutions to prevent hydrolysis or crystallization.
Q. What are the best practices for handling this compound in protein precipitation experiments?
- Methodology : Use anhydrous sodium sulfate (generated by gentle warming of the decahydrate) to avoid introducing excess water, which can interfere with protein denaturation. Add gradually to aqueous solutions under controlled stirring (e.g., 10% w/v final concentration) and centrifuge at 10,000 × g for 15 minutes to isolate precipitated proteins .
- Safety : Consult SDS for toxicity data, work in pairs, and avoid scaling up without PI approval .
Advanced Research Questions
Q. How to resolve contradictions in solubility data under varying nitrate concentrations?
- Methodology : Employ computational models like SOLGASMIX or ESP databases to predict phase transitions. For example, at 25°C in nitrate-rich systems, this compound transitions to anhydrous Na₂SO₄ at ~4 m nitrate concentration. Validate predictions experimentally using X-ray diffraction (XRD) to identify solid phases .
- Data Analysis : Note discrepancies in Public ESP databases for ionic strength effects and transition temperatures. SOLGASMIX aligns better with empirical solubility curves in mixed-ion systems .
Q. What methods optimize this compound as a phase-change material (PCM) for thermal storage?
- Methodology : Add nucleating agents (e.g., borax) and thickening polymers (e.g., polyacrylamide) to mitigate phase separation and supercooling. Encapsulate the PCM in polymer matrices to enhance cyclability. Refer to thermophysical properties (Table 1) for system design:
| Property | Value | Reference |
|---|---|---|
| Melting Point | 32–38°C | |
| Latent Heat | 250–260 kJ/kg | |
| Thermal Conductivity | 0.54 W/m·K |
- Experimental Validation : Conduct thermal cycling tests (100+ cycles) with differential scanning calorimetry (DSC) to assess stability .
Q. How to prevent phase separation in PCM applications of this compound?
- Methodology : Introduce thixotropic agents (e.g., fumed silica) to stabilize the hydrate-anhydrate mixture during solid-liquid transitions. Mechanical stirring during cooling (≤1 rpm) prevents stratification into anhydrous (bottom) and hydrated (top) layers .
- Advanced Techniques : Use in situ Raman spectroscopy to monitor crystallization dynamics and adjust additive concentrations in real time .
Q. Data Contradiction Analysis
Q. Why do computational models disagree on solubility transitions in mixed-ion systems?
- Root Cause : Public ESP databases lack accurate activity coefficients for high ionic strength (>3 m) or multi-ion systems (e.g., Na⁺/NO₃⁻/SO₄²⁻). SOLGASMIX incorporates Pitzer equations for ionic interactions, improving predictions .
- Resolution : Cross-validate models with empirical phase diagrams and adjust hydration parameters for anhydrous Na₂SO₄ formation below 32.4°C in nitrate-rich environments .
Q. Experimental Design Considerations
Q. How to scale up this compound-based PCM systems for building energy efficiency?
- Methodology : Integrate PCM into Trombe walls or floor panels using macro-encapsulation (e.g., high-density polyethylene containers). Conduct scaled thermal simulations with variable heat sources (solar vs. electrical) and monitor temperature reduction (ΔT ~3°C) using embedded thermocouples .
- Field Testing : Validate in bus/train models with controlled internal heat loads (25 W bulbs) and external solar exposure .
Properties
Key on ui mechanism of action |
MoviPrep produces a watery stool leading to cleansing of the colon. The osmotic activity of polyethylene glycol 3350, sodium sulfate, sodium chloride, potassium chloride, sodium ascorbate, and ascorbic acid, when taken with 1 liter of additional clear fluid, usually results in no net absorption or excretion of ions or water. |
|---|---|
CAS No. |
7727-73-3 |
Molecular Formula |
H4NaO5S |
Molecular Weight |
139.09 g/mol |
IUPAC Name |
disodium;sulfate |
InChI |
InChI=1S/Na.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2 |
InChI Key |
IKUVTICOFCNXDT-UHFFFAOYSA-N |
impurities |
Anhydrous: 98% minimum, 0.5% Na2SO3 |
SMILES |
O.O.O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES |
O.OS(=O)(=O)O.[Na] |
Color/Form |
Powder or orthorhombic bipyramidal crystals White orthorhombic crystals or powde |
density |
2.671 Relative density (water = 1): 2.7 |
melting_point |
884 °C Latent heat of fusion: 24.4 kJ at melting point |
Key on ui other cas no. |
7727-73-3 |
physical_description |
Dry Powder, Pellets or Large Crystals, Liquid; Liquid, Other Solid; Dry Powder; Dry Powder, Pellets or Large Crystals; Dry Powder, Other Solid; Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Pellets or Large Crystals; Gas or Vapor; Dry Powder, Liquid, Other Solid; Water or Solvent Wet Solid Colourless crystals or a fine, white, crystalline powder; The decahydrate is efflorescent White, hygroscopic solid; Available forms are anhydrous (7757-82-6) and decahydrate (7727-73-3); [CHEMINFO] WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS. |
Related CAS |
10034-88-5 (mono-Na salt monohydrate) 7681-38-1 (mono-Na salt) 7727-73-3 (di-Na salt decahydrate) |
solubility |
In water, 28.1 g/100 g water at 25 °C In water, 445.47 g/L at 20 °C and pH 5.23 (shake flask method) Soluble in about 3.6 parts water; 1 in 2 parts water is maximum solubility at 33 °C; at 100 °C it requires 2.4 parts water Soluble in glycerin; insoluble in alcohol SOL IN HYDROGEN IODIDE Solubility in water: very good |
Synonyms |
disodium sulfate mangxiao mirabilitum natrii sulphas puxiao sodium bisulfate sodium bisulfate, monohydrate sodium hydrosulfate sodium sulfate sodium sulfate, 35S-labeled cpd sodium sulfate, decahydrate sulfuric acid, monosodium salt thenardite |
Origin of Product |
United States |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
